Cas no 1807151-53-6 (2-(2-Bromo-5-nitropyridin-4-yl)-2-hydroxyacetic acid)

• Product Name: 2-(2-Bromo-5-nitropyridin-4-yl)-2-hydroxyacetic acid
• CAS No: 1807151-53-6
• MF: C₇H₅BrN₂O₅
• MW: 277.029000997543
• CID: 4803046
• Update Time: 2025-06-08

2-(2-Bromo-5-nitropyridin-4-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromo-5-nitropyridin-4-yl)-2-hydroxyacetic acid

• Inchi： 1S/C7H5BrN2O5/c8-5-1-3(6(11)7(12)13)4(2-9-5)10(14)15/h1-2,6,11H,(H,12,13)
• InChI Key： CJXFBAQCFQIVIB-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=N1)[N+](=O)[O-])C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 0.6
• Topological Polar Surface Area: 116

Additional information on 2-(2-Bromo-5-nitropyridin-4-yl)-2-hydroxyacetic acid

Introduction to 2-(2-Bromo-5-nitropyridin-4-yl)-2-hydroxyacetic Acid (CAS No. 1807151-53-6)

2-(2-Bromo-5-nitropyridin-4-yl)-2-hydroxyacetic acid (CAS No. 1807151-53-6) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyridine and contains a bromine and nitro substituent, along with a hydroxyacetic acid moiety. These functional groups contribute to its distinct chemical properties and potential biological activities.

The molecular structure of 2-(2-Bromo-5-nitropyridin-4-yl)-2-hydroxyacetic acid is characterized by a pyridine ring with a bromine atom at the 2-position and a nitro group at the 5-position. The hydroxyacetic acid moiety is attached to the 4-position of the pyridine ring, providing the compound with both acidic and hydroxyl functionalities. This combination of functional groups makes it an interesting candidate for various applications, including drug discovery and development.

In recent years, there has been a growing interest in the synthesis and biological evaluation of compounds containing brominated and nitro-substituted pyridines. These compounds have shown promise in several areas, such as antimicrobial agents, anticancer drugs, and inhibitors of specific enzymes. The presence of the hydroxyacetic acid group further enhances the compound's potential by introducing additional reactivity and solubility properties.

2-(2-Bromo-5-nitropyridin-4-yl)-2-hydroxyacetic acid has been synthesized using various methodologies, including transition metal-catalyzed reactions and nucleophilic substitution reactions. One common synthetic route involves the reaction of 2-bromo-5-nitropyridine with glyoxylic acid or its derivatives. This process typically yields high purity products, making it suitable for further biological testing and pharmaceutical applications.

The biological activity of 2-(2-Bromo-5-nitropyridin-4-yl)-2-hydroxyacetic acid has been investigated in several studies. Research has shown that this compound exhibits significant antimicrobial activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

In addition to its antimicrobial properties, 2-(2-Bromo-5-nitropyridin-4-yl)-2-hydroxyacetic acid has also been studied for its potential as an anticancer agent. Preliminary studies have demonstrated that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Further research is needed to fully understand the molecular mechanisms underlying these effects and to optimize the compound for clinical use.

The solubility and stability of 2-(2-Bromo-5-nitropyridin-4-yl)-2-hydroxyacetic acid are important factors to consider for its practical applications. The presence of the hydroxyl group enhances its solubility in polar solvents, while the acidic nature of the carboxylic group allows for pH-dependent solubility adjustments. These properties make it suitable for formulation into various dosage forms, such as tablets, capsules, and injectable solutions.

Toxicity studies have shown that 2-(2-Bromo-5-nitropyridin-4-yl)-2-hydroxyacetic acid has a favorable safety profile at therapeutic concentrations. However, as with any new chemical entity, comprehensive toxicity assessments are essential before advancing to clinical trials. Preclinical studies have demonstrated that the compound is well-tolerated in animal models, with no significant adverse effects observed at relevant doses.

In conclusion, 2-(2-Bromo-5-nitropyridin-4-yl)-2-hydroxyacetic acid (CAS No. 1807151-53-6) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and functional groups contribute to its biological activities, making it an attractive candidate for further development as an antimicrobial or anticancer agent. Ongoing research continues to explore its full potential, paving the way for new therapeutic options in the future.